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Abstract
Pinacyanol, a member of the cyanine dye family, holds a significant place in the history of

synthetic organic chemistry and photographic technology. This technical guide provides an in-

depth exploration of the history, synthesis, and photophysical properties of Pinacyanol. It

details the dye's discovery and its pivotal role as a photographic sensitizer. A comprehensive

experimental protocol for its synthesis is provided, along with a summary of its key quantitative

properties. This document serves as a core resource for researchers and professionals

requiring a deep understanding of this classic polymethine dye.

Introduction to Pinacyanol
Pinacyanol is a cationic polymethine dye characterized by two quinoline heterocyclic systems

linked by a three-carbon methine bridge.[1] Its IUPAC name is 1-ethyl-2-[3-(1-ethylquinolin-1-

ium-2-yl)prop-2-enylidene]quinoline, and it is also commonly known as 1,1′-Diethyl-2,2′-

carbocyanine.[2][3] The "carbo" designation indicates a three-carbon chain linking the

heterocyclic nuclei.[2] The molecule exists as a salt, with common counterions being chloride,

iodide, or bromide.[1][2]

First synthesized in the early 20th century, Pinacyanol was one of the most important

sensitizing dyes for photographic emulsions, extending their sensitivity into the red portion of

the visible spectrum.[2][4] While its use in photography has been largely superseded by more
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stable and efficient dyes, scientific interest in Pinacyanol persists due to its interesting

photophysical properties, including its tendency to form aggregates in solution and its use as a

solvatochromic indicator.[2][4] It finds modern applications as a histological stain, a probe for

bacterial polysaccharides, and a reagent in organic synthesis and materials science.[5][6]

Historical Development
The story of Pinacyanol is intertwined with the advancement of photography. The era of

synthetic dyes began in the mid-19th century with the synthesis of aniline and the accidental

discovery of mauveine by William H. Perkin in 1856.[2] The first cyanine dye, "Quinoline Blue,"

was synthesized by Charles Greville Williams in the same year.[7]

Key milestones in the history of Pinacyanol include:

c. 1902-1904: Arthur Traube and Adolf Miethe demonstrated the utility of isocyanine dyes for

creating panchromatic emulsions, which are sensitive to the entire visible light spectrum. The

use of Pinacyanol in constructing color photographic plates was noted during this period.[2]

1905: The German researcher Benno Homolka, working for Farbwerke vorm. Meister, Lucius

& Brüning, synthesized Pinacyanol.[2] He used it to modify photographic emulsions,

significantly improving their sensitivity to the long-wave, red part of the spectrum.[2] The dye

was patented and sold under the trade name "Pinacyanol."[4]

1920: The first symmetrical trimethine quinoline-containing cyanine dye, Pinacyanol iodide

(also known as Sensitol Red), was described by Mills and Pope, and independently by Wise,

Adams, Stewart, and Lund.[7]

Early 1920s: Louis E. Wise and his collaborators developed a detailed procedure for

synthesizing a purer form of Pinacyanol, addressing the issue of impurities in earlier

methods.[2] Around this time, Pinacyanol became a standard for photographic materials and

was actively used as an ingredient in panchromatic light-sensitive substrates.[4]

The development of Pinacyanol was a critical step that enabled full-color separation, paving the

way for color photography and cinematography.[2]

Chemical Synthesis
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Pinacyanol is a symmetrical carbocyanine dye. Its synthesis typically involves the condensation

of two molecules of a quinaldinium salt with a reagent that provides the central carbon of the

three-carbon methine bridge.

General Reaction Pathway
The classical synthesis, as first described in the early 20th century, involves the reaction of two

equivalents of quinaldine ethiodide with formaldehyde in a basic medium, typically pyridine or

piperidine in ethanol.[7] One molecule of quinaldine ethiodide reacts with formaldehyde to form

an intermediate, which then condenses with a second molecule of quinaldine ethiodide to yield

the final Pinacyanol dye.

A logical workflow for the synthesis is illustrated below.

Pinacyanol Synthesis Logical Workflow

Starting Materials

Reaction Steps
Purification Final Product

Quinaldine

Step 1: Quaternization
(Formation of Quinaldine Ethiodide)

Ethyl Iodide

Formaldehyde Source
(e.g., Trioxymethylene)

Step 2: Condensation Reaction

Solvent
(e.g., Pyridine, Ethanol)

Quinaldine Ethiodide
Crude Pinacyanol Recrystallization Pure Pinacyanol Iodide

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of Pinacyanol.

The chemical reaction pathway is detailed in the diagram below.
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Quinaldine Ethiodide (2 eq.)

Intermediate
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Formaldehyde (HCHO)

Pinacyanol Iodide
(1,1'-Diethyl-2,2'-carbocyanine iodide)

 + Quinaldine Ethiodide
- H2O
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Caption: Simplified reaction pathway for Pinacyanol synthesis.

Detailed Experimental Protocol
The following protocol is based on the methods described by Wise et al., which were

developed to produce a relatively pure product.[2]

Materials:

Quinaldine Ethiodide (1,-Ethyl-2-methylquinolinium iodide)

Trioxymethylene (paraformaldehyde) or 37% Formalin solution

Pyridine (anhydrous)

Ethanol (absolute)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1316297?utm_src=pdf-body-img
https://cymitquimica.com/cas/605-91-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Reactants: In a round-bottom flask equipped with a reflux condenser, dissolve

10 g of quinaldine ethiodide in 50 mL of absolute ethanol.

Addition of Reagents: To the solution, add 5 mL of 37% aqueous formaldehyde solution (or

an equivalent amount of trioxymethylene) and 5 mL of pyridine. Pyridine acts as a basic

catalyst for the condensation reaction.

Reaction: Gently reflux the mixture on a water bath for 1 hour. The solution will gradually

develop a deep blue color as the Pinacyanol dye is formed.

Isolation of Crude Product: After reflux, cool the reaction mixture in an ice bath. The crude

Pinacyanol iodide will precipitate as dark green crystals.

Purification by Recrystallization:

Collect the crude crystals by vacuum filtration and wash them with a small amount of cold

ethanol.

To purify the product, dissolve the crude crystals in a minimal amount of hot absolute

ethanol.

Allow the solution to cool slowly to room temperature, then cool further in an ice bath to

maximize crystallization.

Collect the purified crystals by vacuum filtration. The crystals should have a characteristic

green metallic luster.

Drying: Dry the purified crystals in a vacuum desiccator.

Safety Precautions: Quinaldine, pyridine, and formaldehyde are toxic and should be handled in

a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including

gloves and safety goggles.

Properties of Pinacyanol
Pinacyanol's properties are highly dependent on the solvent and its concentration due to its

tendency to form aggregates (dimers, trimers, etc.).[2]
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Physical Properties
Property Value

Chemical Formula C₂₅H₂₅N₂⁺ (cation)

Molecular Weight (Iodide Salt) 480.38 g/mol [3]

Molecular Weight (Chloride Salt) 388.93 g/mol [6][8][9]

Appearance Green to dark green crystalline powder[5]

Melting Point ~270 °C (decomposes)[6]

Solubility
Soluble in water and alcohols like methanol and

ethanol[3][8]

Photophysical Properties
The absorption spectrum of Pinacyanol in dilute solutions typically shows a primary absorption

band (α-band) corresponding to the monomer, and a shorter-wavelength shoulder (β-band)

often associated with aggregates (H-aggregates) or vibrational transitions.[6]

Parameter Value Solvent Reference

Absorption Max

(λmax)
603.5 nm Methanol [10]

Molar Extinction

Coefficient (ε)

128,000 cm⁻¹M⁻¹ (at

603.5 nm)
Methanol [10]

Molar Extinction

Coefficient (ε)

192,000 cm⁻¹M⁻¹

(monomer)
Ethanol-Water [11]

Fluorescence

Emission Max (λem)
~622 nm Methanol [2]

Fluorescence

Quantum Yield (ΦF)
0.001 Methanol [2][10]

Note: The molar extinction coefficient can vary significantly with solvent and concentration due

to aggregation effects.[11] The quantum yield is notably low, indicating that non-radiative decay
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pathways are the primary means of deactivating the excited singlet state.[12][13]

Applications
While its historical importance was in photography, Pinacyanol continues to be used in various

scientific and industrial fields.

Histology and Staining: It is employed as a histological stain and for the study of bacterial

polysaccharides.[6]

Probing Molecular Interactions: Its spectral sensitivity to the environment makes it a useful

probe for studying micelle formation, vesicles, and interactions with polymers and DNA.[2]

Organic Synthesis: It serves as a reagent and intermediate in the synthesis of other complex

organic molecules and dyes.[5]

Material Science: Pinacyanol is explored for creating advanced materials, and its

aggregation properties are used to template the formation of mesoporous silica nanofibers.

[2]

Redox Indicator: It can be used as a redox indicator to monitor peroxide activation.

Conclusion
Pinacyanol is a historically significant cyanine dye that played a crucial role in the development

of panchromatic photographic film. Its synthesis from quinaldinium salts is a classic example of

cyanine dye formation. Although largely replaced in photography, its unique photophysical

properties, particularly its solvent- and concentration-dependent aggregation, ensure its

continued relevance in chemical research, materials science, and various analytical

applications. This guide provides the foundational technical information required for

professionals working with or researching this important compound.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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